Cas no 1805191-57-4 (Methyl 2-cyano-3-methoxy-5-nitrobenzoate)

• Product Name: Methyl 2-cyano-3-methoxy-5-nitrobenzoate
• CAS No: 1805191-57-4
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4951659
• Update Time: 2025-07-22

Methyl 2-cyano-3-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methoxy-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-16-9-4-6(12(14)15)3-7(8(9)5-11)10(13)17-2/h3-4H,1-2H3
• InChI Key： YLYLDOHJXXEJTC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C(=O)OC)=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Additional information on Methyl 2-cyano-3-methoxy-5-nitrobenzoate

Methyl 2-cyano-3-methoxy-5-nitrobenzoate: A Comprehensive Overview

Methyl 2-cyano-3-methoxy-5-nitrobenzoate, with the CAS number 1805191-57-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as Methyl 2-cyano-3-methoxy-5-nitrobenzoate, is a benzoate ester derivative with a unique combination of functional groups that confer it with distinctive chemical and physical properties. The molecule consists of a benzoic acid backbone, where the carboxylic acid group is esterified with methanol, resulting in the methyl ester functionality. Additionally, the benzene ring is substituted with a cyano group at position 2, a methoxy group at position 3, and a nitro group at position 5. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and applications.

The synthesis of Methyl 2-cyano-3-methoxy-5-nitrobenzoate typically involves multi-step organic reactions, often starting from substituted benzoic acids or their derivatives. The introduction of the cyano and nitro groups is achieved through nitrations and cyanations, respectively, while the methoxy group is introduced via etherification or nucleophilic aromatic substitution. The esterification step is usually carried out under acidic or basic conditions to convert the benzoic acid into its methyl ester. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most notable applications of Methyl 2-cyano-3-methoxy-5-nitrobenzoate lies in its use as an intermediate in the synthesis of advanced materials. The compound's electron-withdrawing groups (cyano and nitro) make it an excellent precursor for generating conjugated systems, which are highly sought after in organic electronics and optoelectronic devices. For instance, researchers have employed this compound as a building block for constructing fluorescent materials with tailored emission properties. These materials find applications in biosensing, imaging, and security labeling due to their ability to emit light under specific stimuli.

Moreover, Methyl 2-cyano-3-methoxy-5-nitrobenzoate has shown promise in drug discovery efforts. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its potential as an anti-tumor agent or an inhibitor of specific enzymes. Recent studies have demonstrated that derivatives of this compound exhibit cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for developing new anti-cancer therapies.

In addition to its role in materials science and pharmacology, Methyl 2-cyano-3-methoxy-5-nitrobenzoate has been utilized in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV-vis absorption characteristics make it an ideal candidate for calibrating instruments used in high-performance liquid chromatography (HPLC) and other analytical techniques.

From an environmental perspective, understanding the fate and toxicity of Methyl 2-cyano-3-methoxy-5-nitrobenzoate is crucial for ensuring its safe handling and disposal. Recent toxicological studies have focused on assessing its potential ecotoxicity and bioaccumulation potential. These studies have revealed that while the compound exhibits moderate toxicity towards aquatic organisms under laboratory conditions, its persistence in natural environments is relatively low due to microbial degradation pathways.

In conclusion, Methyl 2-cyano-3-methoxy-5-nitrobenzoate (CAS No. 1805191-57) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working on advanced materials development, drug discovery, and analytical chemistry. As ongoing research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.